![molecular formula C3H2INS B3060527 5-Iodoisothiazole CAS No. 49602-30-4](/img/structure/B3060527.png)
5-Iodoisothiazole
Overview
Description
5-Iodoisothiazole is a useful research compound. Its molecular formula is C3H2INS and its molecular weight is 211.03. The purity is usually 95%.
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Scientific Research Applications
Multicomponent Aqueous Synthesis for Bioactive Molecules Modification
- Researchers developed a novel copper-catalyzed aqueous method for the preparation of 5-iodo-1,2,3-triazoles, including the direct modification of biologically relevant compounds like nucleosides, sugars, and amino acids. This method shows promise for dual modification of peptides and radioactive labeling, highlighting its potential in chemical and biomedical applications (Li et al., 2017).
Efficient Organic Synthesis Method for Drug Discovery
- A method for the preparation of 5-iodo-1,4-disubstituted-1,2,3-triazole was achieved by a multicomponent one-pot reaction, showcasing high tolerance for various sensitive groups. This method's potential applications in organic synthesis and drug discovery are significant (Li et al., 2008).
Cross-Coupling Reactions in Heteroaromatic Substituent Introduction
- Introducing aryl and heteroaryl substituents into 3-benzyloxy-5-iodoisothiazoles using palladium-catalyzed Suzuki and Negishi cross-coupling reactions was explored. This study demonstrates the synthesis of a range of aromatic and heteroaromatic substituents, contributing to the field of heteroaromatic chemistry (Kaae et al., 2004).
Radiolabeled Molecular Probes for Nuclear Imaging
- A one-pot, three-component copper(II)-mediated reaction was developed to yield 5-[(125)I]iodo-1,2,3-triazoles, used in structurally diverse iodine-125 labeled molecular probes. This method is significant for its potential in creating molecular probes rapidly for nuclear imaging and in vivo biochemical event measurements (Yan et al., 2013).
Fluorescent Monocyclic Heterocycles in Material Science
- A series of 5-N-arylaminothiazoles exhibiting a range of fluorescent emissions was prepared. The research delves into their structural characteristics and fluorescent properties, demonstrating potential applications in material science and organic electronics (Yamaguchi et al., 2015).
Halogen Dance Rearrangement in Organic Synthesis
- The halogen dance reaction of 5-iodooxazoles was studied, offering mechanistic insights and improvements in yields. This reaction is pertinent to the synthesis of iodooxazoles, which are useful in various organic synthesis applications (Proust et al., 2011).
Properties
IUPAC Name |
5-iodo-1,2-thiazole | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H2INS/c4-3-1-2-5-6-3/h1-2H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IENVYPZXMHMGLD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SN=C1)I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H2INS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801316490 | |
Record name | 5-Iodoisothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801316490 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.03 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
49602-30-4 | |
Record name | 5-Iodoisothiazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=49602-30-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Iodoisothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801316490 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-iodo-1,2-thiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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